N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2,5-difluoroaniline
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Description
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2,5-difluoroaniline is a useful research compound. Its molecular formula is C13H10F2N4 and its molecular weight is 260.248. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-2,5-difluoroaniline and its derivatives have been extensively studied for their synthesis and reactivity. For instance, Huang Yang, Song Li, and L. Tang (2016) investigated the synthesis of triphenyltin-functionalized 1H-(3,5-dimethylpyrazol-1-ylmethyl)-1,2,3-benzotriazole, revealing its variable coordination modes in different complexes (Huang Yang et al., 2016). Similarly, Su-Qing Wang, F. Jian, and Huan-Qiang Liu (2008) prepared N-(1H-1,2,3-Benzotriazol-1-ylmethyl)phthalimide, highlighting its planar structure and intramolecular hydrogen bonding (Wang et al., 2008).
Biological Activity
Research has also focused on the biological activity of these compounds. Ritu Sharma, Pushkal Samadhiya, S. D. Srivastava, and S. Srivastava (2011) synthesized a series of N-[3-(1H-1,2,3-benzotriazol-1-yl)propyl]-2-(substituted phenyl)-3-chloro-4-oxo-1-azetidinecarboxamides and screened them for antibacterial, antifungal, and antitubercular activities (Sharma et al., 2011).
Phototransformation and Environmental Degradation
Langping Wu, Shamsunnahar Suchana, R. Flick, Steffen Kümmel, H. Richnow, and E. Passeport (2021) characterized the phototransformation mechanisms of 1H-benzotriazole, an important environmental aspect for understanding the degradation pathways of these compounds in aquatic environments (Wu et al., 2021).
Material Science Applications
In the field of material science, Eda Rende, Cihan Kiliç, Y. Udum, D. Toffoli, and L. Toppare (2014) explored the electrochromic properties of polymers synthesized from benzotriazole and N-functionalized 2,5-di(2-thienyl)-1H-pyrrole units, demonstrating their potential as active layers in various device applications (Rende et al., 2014).
Properties
IUPAC Name |
N-(benzotriazol-1-ylmethyl)-2,5-difluoroaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2N4/c14-9-5-6-10(15)12(7-9)16-8-19-13-4-2-1-3-11(13)17-18-19/h1-7,16H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCYKEJOUNOPSOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CNC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.